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Compound of Interest

Compound Name: 1-Methyllysergol-d3

Cat. No.: B15622593

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for 1-Methyllysergol and its deuterated isotopologue, 1-
Methyllysergol-d3, is scarce in publicly available scientific literature. Therefore, this guide has

been compiled by leveraging information on the broader class of ergot alkaloids and related

lysergic acid derivatives. The properties and experimental protocols described herein are

based on established knowledge of structurally similar compounds and should be considered

as a predictive guide for research and development purposes.

Core Chemical Properties
1-Methyllysergol-d3 is a deuterated derivative of 1-Methyllysergol, an ergot alkaloid. The core

structure is based on the ergoline ring system, characteristic of this class of psychoactive and

medicinally relevant compounds. The introduction of three deuterium atoms in the 1-methyl

group provides a valuable tool for metabolic studies, pharmacokinetic analysis, and as an

internal standard in mass spectrometry-based quantification.

Physicochemical Data
Quantitative physicochemical data for 1-Methyllysergol is not readily available. The following

table summarizes the known properties of 1-Methyllysergol-d3 and provides estimated values

for 1-Methyllysergol based on the general characteristics of similar ergot alkaloids.
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Property
1-Methyllysergol-
d3

1-Methyllysergol
(Estimated)

Data Source/Basis

Molecular Formula C₁₇D₃H₁₇N₂O C₁₇H₂₀N₂O LGC Standards[1]

Molecular Weight 271.37 268.35 LGC Standards[1]

Accurate Mass 271.176 268.1576 LGC Standards[1]

Melting Point Not available

Likely a solid with a

defined melting point,

typical for crystalline

alkaloids.

General knowledge of

alkaloids

Boiling Point Not available

Expected to be high

and likely to

decompose upon

heating at

atmospheric pressure.

General knowledge of

alkaloids

Solubility Not available

Likely soluble in

organic solvents like

methanol, ethanol,

chloroform, and

DMSO. Limited

solubility in water.

General knowledge of

ergot alkaloids

pKa Not available

The basicity of the

ergoline nitrogen

would result in a pKa

in the physiological

range, allowing for salt

formation.

General knowledge of

ergoline structures

Spectral Data
Detailed spectral data for 1-Methyllysergol is not published. However, based on the known

structure, the following characteristic signals can be predicted.

¹H-NMR Spectroscopy (Predicted):
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Aromatic Protons: Signals in the aromatic region (δ 6.5-8.0 ppm) corresponding to the indole

ring protons.

Ergoline Ring Protons: A complex series of aliphatic signals in the upfield region (δ 2.0-4.0

ppm).

N-Methyl Protons: A singlet corresponding to the N-methyl group. For 1-Methyllysergol-d3,

this signal would be absent, and a characteristic triplet may be observed in the ¹³C-NMR due

to C-D coupling.

Hydroxymethyl Protons: Signals associated with the -CH₂OH group.

¹³C-NMR Spectroscopy (Predicted):

Aromatic Carbons: Signals in the downfield region (δ 100-150 ppm).

Ergoline Ring Carbons: Aliphatic carbon signals in the range of δ 20-70 ppm.

N-Methyl Carbon: A signal for the N-methyl carbon.

Hydroxymethyl Carbon: A signal around δ 60-70 ppm.

Mass Spectrometry (Predicted):

Electron Ionization (EI): A prominent molecular ion peak (M⁺) is expected, along with

characteristic fragmentation patterns of the ergoline ring system. For 1-Methyllysergol-d3,

the molecular ion would be observed at m/z 271, three units higher than the non-deuterated

analog.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 1-Methyllysergol are not

publicly available. The following sections provide generalized methodologies based on

established procedures for related ergot alkaloids.

Synthesis of 1-Methyllysergol
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The synthesis of 1-Methyllysergol would likely start from lysergic acid, a common precursor for

many ergot alkaloids.

Hypothetical Synthetic Workflow:

Lysergic Acid Lysergic Acid
Methyl Ester

 Esterification
(e.g., MeOH, H+) Lysergol

 Reduction
(e.g., LiAlH4) 1-Methyllysergol

 N-Methylation
(e.g., CH3I)

Click to download full resolution via product page

Caption: Hypothetical synthesis of 1-Methyllysergol.

Methodology:

Esterification of Lysergic Acid: Lysergic acid is first converted to its methyl ester to protect the

carboxylic acid functionality. This can be achieved by reacting lysergic acid with methanol in

the presence of a catalytic amount of strong acid (e.g., sulfuric acid).

Reduction of the Methyl Ester: The methyl ester of lysergic acid is then reduced to the

corresponding primary alcohol, lysergol. A powerful reducing agent such as lithium aluminum

hydride (LiAlH₄) in an anhydrous ether solvent is typically used for this transformation.

N-Methylation: The final step involves the methylation of the indole nitrogen at the 1-position.

This can be accomplished by treating lysergol with a methylating agent like methyl iodide

(CH₃I) in the presence of a suitable base to deprotonate the indole nitrogen. For the

synthesis of 1-Methyllysergol-d3, deuterated methyl iodide (CD₃I) would be used in this

step.

Analytical Methods
High-Performance Liquid Chromatography (HPLC):

A reversed-phase HPLC method would be suitable for the analysis of 1-Methyllysergol.

Workflow for HPLC Analysis:
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Sample Preparation
(Dissolution in Mobile Phase) HPLC Injection Reversed-Phase C18 Column UV or Fluorescence Detection Data Analysis

Click to download full resolution via product page

Caption: General workflow for HPLC analysis.

Methodology:

Column: A C18 reversed-phase column is commonly used for the separation of ergot

alkaloids.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium

carbonate) and an organic solvent (e.g., acetonitrile or methanol) is typically employed.

Detection: UV detection at a wavelength corresponding to the indole chromophore (around

280 nm and 310 nm) or fluorescence detection (excitation around 310 nm, emission around

410 nm) can be used for sensitive detection.

Quantification: Quantification is achieved by comparing the peak area of the analyte to that

of a known standard. 1-Methyllysergol-d3 can serve as an excellent internal standard for

the quantification of 1-Methyllysergol using LC-MS.

Biological Activity and Signaling Pathways
The biological activity of 1-Methyllysergol has not been extensively characterized. However, as

an ergot alkaloid, it is predicted to interact with various biogenic amine receptors, particularly

serotonin (5-HT) and dopamine (D) receptors. The ergoline scaffold is a common feature of

many potent ligands for these receptors.

Predicted Receptor Binding Profile
Based on the structure of 1-Methyllysergol, it is likely to exhibit affinity for several receptor

subtypes. The N-methylation at the indole nitrogen can influence the binding affinity and

selectivity compared to its parent compound, lysergol.
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Receptor Family Predicted Affinity Rationale

Serotonin (5-HT) Receptors

Likely to bind to various 5-HT

receptor subtypes (e.g., 5-

HT₁A, 5-HT₂A, 5-HT₂C).

The ergoline structure is a

well-known scaffold for

serotonin receptor ligands.

Dopamine (D) Receptors
Potential for interaction with

D₂-like receptors (D₂, D₃, D₄).

Many ergot alkaloids are

potent dopamine receptor

agonists or antagonists.

Adrenergic (α) Receptors
Possible affinity for α-

adrenergic receptors.

Structural similarities to

adrenergic ligands are present

in the ergoline nucleus.

Potential Signaling Pathways
The interaction of 1-Methyllysergol with G-protein coupled receptors (GPCRs) like serotonin

and dopamine receptors would trigger downstream intracellular signaling cascades.

Simplified G-Protein Coupled Receptor Signaling:
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Cell Membrane

1-Methyllysergol

GPCR
(e.g., 5-HT₂A or D₂)

G-Protein

 activates

Effector Enzyme
(e.g., Adenylyl Cyclase

or Phospholipase C)

 modulates

Second Messenger
(e.g., cAMP or IP₃/DAG)

 produces

Cellular Response

 leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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